Cas no 2171933-39-2 (3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-2,2-dimethylpropanoic acid)

• Product Name: 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-2,2-dimethylpropanoic acid
• CAS No: 2171933-39-2
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 6200135
• PubChem ID: 165571066
• Update Time: 2025-10-28

3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-2,2-dimethylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-2,2-dimethylpropanoic acid
• 3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethylbutanamido]-2,2-dimethylpropanoic acid
• 2171933-39-2
• EN300-1561490

• Inchi： 1S/C26H32N2O5/c1-25(2,13-22(29)27-16-26(3,4)23(30)31)15-28-24(32)33-14-21-19-11-7-5-9-17(19)18-10-6-8-12-20(18)21/h5-12,21H,13-16H2,1-4H3,(H,27,29)(H,28,32)(H,30,31)
• InChI Key： GFURIKPCDPJHEG-UHFFFAOYSA-N
• SMILES： O(C(NCC(C)(C)CC(NCC(C(=O)O)(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 698
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 105Ų

Additional information on 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-2,2-dimethylpropanoic acid

Compound CAS No. 2171933-39-2: 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-2,2-dimethylpropanoic Acid

The compound with CAS No. 2171933-39-2, named 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-2,2-dimethylpropanoic acid, is a highly specialized organic molecule with significant applications in the fields of biochemistry and pharmaceuticals. This compound is notable for its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a dimethylbutanamido moiety, and a dimethylpropanoic acid component. The Fmoc group is widely recognized in peptide synthesis as a protective group for amino acids, playing a crucial role in solid-phase synthesis.

Recent studies have highlighted the importance of this compound in the development of novel therapeutic agents. Its unique structure allows for precise control over the synthesis of peptides and proteins, making it an essential tool in drug discovery. Researchers have utilized this compound to synthesize bioactive peptides with potential applications in treating various diseases, including cancer and infectious diseases. For instance, a study published in *Nature Chemical Biology* demonstrated how this compound can be employed to create peptide-based inhibitors targeting specific enzymes involved in cellular signaling pathways.

The dimethylbutanamido and dimethylpropanoic acid components of this molecule contribute to its stability and solubility properties, which are critical for its use in biological systems. These features make it particularly suitable for applications in drug delivery systems and as a precursor for more complex molecules. Furthermore, the compound's compatibility with various synthetic techniques has made it a favorite among chemists working on intricate molecular architectures.

In terms of synthesis, this compound is typically prepared through multi-step reactions involving the coupling of the Fmoc group with the dimethylbutanamido moiety and subsequent modifications to introduce the dimethylpropanoic acid component. The synthesis process requires meticulous control over reaction conditions to ensure high purity and yield. Recent advancements in catalytic methods have improved the efficiency of these reactions, reducing production costs and enhancing scalability.

From an environmental standpoint, this compound has shown minimal toxicity in preliminary studies, making it a safer alternative to some traditional reagents used in peptide synthesis. Its biodegradability has also been assessed under controlled conditions, with promising results indicating that it does not pose significant risks to aquatic ecosystems when used responsibly.

In conclusion, CAS No. 2171933-39-2 represents a cutting-edge molecule with vast potential in the fields of biochemistry and pharmacology. Its unique structure and versatile properties make it an invaluable tool for researchers striving to develop innovative therapeutic solutions. As ongoing studies continue to uncover new applications for this compound, its role in advancing medical science is expected to grow significantly.